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Compound of Interest

Compound Name: 4-lodobenzyl bromide

Cat. No.: B105730

This technical guide provides a comprehensive overview of the known physical characteristics
of 4-lodobenzyl bromide, with a focus on its melting point and solubility. The information is
tailored for researchers, scientists, and professionals in the field of drug development and
organic synthesis.

Core Physical Properties

4-lodobenzyl bromide (CAS No. 16004-15-2), also known as a-bromo-4-iodotoluene, is a
substituted aromatic halide commonly used as an intermediate in organic synthesis. Its
physical properties are crucial for its handling, storage, and application in various chemical
reactions.

Table 1: Summary of Physical Characteristics of 4-lodobenzyl Bromide

Property Value Source
Melting Point 78-82 °C [1112][3]
Solubility in Water Insoluble

Note: The melting point is a literature value and may vary slightly depending on the purity of the
substance.

Experimental Protocols
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While specific experimental data for the determination of 4-lodobenzyl bromide's physical
properties are not extensively published, standardized methodologies for organic compounds
are applicable. The following sections detail the general procedures for determining melting
point and solubility.

2.1. Melting Point Determination (Capillary Method)

The melting point of a solid organic compound is a key indicator of its purity. A sharp melting
range (typically 0.5-1 °C) is characteristic of a pure substance, whereas impurities tend to
depress and broaden the melting range.

Methodology:

o Sample Preparation: A small amount of finely powdered, dry 4-lodobenzyl bromide is
packed into a thin-walled capillary tube, sealed at one end, to a height of 2-3 mm.

o Apparatus Setup: The capillary tube is attached to a thermometer, with the sample
positioned adjacent to the thermometer bulb. This assembly is then placed in a heating bath
(e.g., a Thiele tube with mineral oil or a modern digital melting point apparatus).

e Heating: The heating bath is heated gradually, and the temperature is monitored closely. The
rate of heating should be slow (approximately 1-2 °C per minute) as the temperature
approaches the expected melting point.

e Observation: Two temperatures are recorded:

o T1: The temperature at which the first drop of liquid appears.

o T2: The temperature at which the entire solid sample has completely melted into a clear
liquid.

Reporting: The melting point is reported as the range between T1 and T2.

2.2. Solubility Determination

The solubility of a compound in various solvents provides insights into its polarity and potential
applications in different reaction media. The principle of "like dissolves like" is a useful
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guideline, where polar compounds tend to dissolve in polar solvents and non-polar compounds

in non-polar solvents.

Qualitative Solubility Test Methodology:

Sample Preparation: A small, measured amount of 4-lodobenzyl bromide (e.g., 20-30 mg)
is placed into a clean, dry test tube.

Solvent Addition: A measured volume of the solvent to be tested (e.g., 1 mL) is added to the
test tube.

Mixing: The mixture is agitated vigorously for a set period (e.g., 1-2 minutes) at a controlled
temperature (usually room temperature).

Observation: The mixture is observed to determine if the solid has dissolved completely,
partially, or not at all.

Classification: The solubility is typically classified as:

o Soluble: The solid dissolves completely.

o Slightly Soluble: A noticeable portion of the solid dissolves.
o Insoluble: No significant amount of the solid dissolves.

Solvent Selection: This procedure is repeated with a range of solvents of varying polarities,
such as water, ethanol, acetone, dichloromethane, and hexane, to create a solubility profile.

Experimental Workflow Visualization

The following diagram illustrates the general experimental workflow for determining the key

physical characteristics of a solid organic compound like 4-lodobenzyl bromide.
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Workflow for Physical Characterization
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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